Cas no 2460494-98-6 (cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid)

• Product Name: cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid
• CAS No: 2460494-98-6
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 6801487
• PubChem ID: 81698294
• Update Time: 2025-10-23

cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2460495-39-8
• trans-3-hydroxy-3-vinyl-cyclobutanecarboxylic acid
• 2460494-98-6
• CIS-3-HYDROXY-3-VINYL-CYCLOBUTANECARBOXYLIC ACID
• 1511666-62-8
• 3-hydroxy-3-vinyl-cyclobutanecarboxylic acid
• G18612
• AKOS020278415
• cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid

• Inchi： 1S/C7H10O3/c1-2-7(10)3-5(4-7)6(8)9/h2,5,10H,1,3-4H2,(H,8,9)
• InChI Key： BULZGVWQVAEJFT-UHFFFAOYSA-N
• SMILES： OC1(C=C)CC(C(=O)O)C1

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.5Ų

Additional information on cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid

Introduction to cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid (CAS No. 2460494-98-6)

cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid, identified by the CAS number 2460494-98-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclobutane core substituted with a hydroxyl group and a vinyl moiety at the same carbon position, presents a unique structural framework that makes it of considerable interest for medicinal applications. The stereochemistry of this compound, particularly the cis configuration, plays a pivotal role in determining its biological activity and interaction with biological targets.

The compound’s structure is inherently intriguing due to the presence of both polar and non-polar functional groups. The hydroxyl group (–OH) introduces polarity and potential hydrogen bonding capabilities, while the vinyl group (–CH=CH₂) adds a degree of unsaturation that can influence reactivity and electronic properties. This combination makes cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid a versatile scaffold for designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in cycloalkene derivatives as pharmacophores due to their ability to mimic natural products and exhibit diverse biological activities. The cyclobutane ring itself is known for its rigidity, which can enhance binding affinity to biological targets by restricting conformational flexibility. Additionally, the cis configuration often imparts unique spatial constraints that can be exploited to achieve high selectivity in drug design.

One of the most compelling aspects of cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid is its potential as a building block for more complex molecules. Its reactive sites—the hydroxyl group and the vinyl double bond—can be further functionalized through various chemical transformations, allowing chemists to tailor its properties for specific applications. For instance, the hydroxyl group can be esterified or acylated to enhance solubility or metabolic stability, while the vinyl group can undergo polymerization or cross-coupling reactions to create novel materials or drug delivery systems.

Recent studies have highlighted the importance of stereoelectronic effects in determining the biological activity of heterocyclic compounds. The cis configuration of cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid may contribute to favorable interactions with biological targets by optimizing spatial orientation and electronic distribution. This has led researchers to explore its potential as an intermediate in the synthesis of enzyme inhibitors, receptor modulators, and other therapeutic agents.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity through non-covalent interactions. The structural features of cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid, including its cyclobutane ring and functional groups, make it an attractive candidate for developing small-molecule inhibitors. For example, derivatives of this compound have been investigated for their ability to inhibit cytochrome P450 enzymes, which are crucial in drug metabolism and have been implicated in various diseases.

Another area where cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid shows promise is in the development of chiral drugs. The presence of a stereocenter at the 3-position allows for the synthesis of enantiomerically pure forms, which are often required for optimal pharmacological activity. Chiral drugs can exhibit different biological effects depending on their stereochemistry, making enantioselective synthesis a critical aspect of modern drug development.

The synthesis of cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid presents several challenges due to its strained cyclobutane ring and multiple functional groups. However, advances in synthetic methodology have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as asymmetric hydrogenation and stereoselective epoxidation have been employed to introduce the desired stereochemistry efficiently.

In conclusion, cis-3-Hydroxy-3-vinyl-cyclobutanecarboxylic acid (CAS No. 2460494-98-6) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of polar and non-polar functional groups, along with its favorable stereochemistry, makes it an excellent candidate for further development as a therapeutic agent or intermediate in drug synthesis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel medicines.